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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918 Get Quote

Technical Support Center: Optimizing Makeup
Playtime with Diisostearyl Malate
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges encountered when formulating long-wear makeup containing diisostearyl malate.

Frequently Asked Questions (FAQs)
Q1: What is Diisostearyl Malate and what are its primary functions in a makeup formulation?

Diisostearyl Malate is a high molecular weight ester derived from isostearyl alcohol and malic

acid.[1] In cosmetic formulations, it primarily functions as an emollient, providing a rich,

cushiony skin feel.[2][3] Its key functions include:

Enhancing Texture and Slip: It imparts a smooth, silky feel, improving the spreadability of

products like lipsticks and foundations.[3][4]

Improving Moisturization: It forms a barrier on the skin, helping to prevent moisture loss.[3]

Aiding Pigment Dispersion: Its medium viscosity and high polarity make it an excellent

dispersant for pigments, which is crucial for achieving uniform and vibrant color in makeup.

[1][5]
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Contributing to Longevity: It adheres well to the skin and lips, which can enhance the wear-

time of color cosmetics.[3][6]

Providing Gloss and Shine: It is often used in lip products to create a glossy finish.[5]

Q2: What is a typical usage concentration for Diisostearyl Malate in long-wear formulations?

The usage level of diisostearyl malate can vary significantly depending on the desired product

characteristics. Typical concentrations range from 2% to 10%. However, in some formulations,

particularly for high-gloss or long-lasting lip products, it can be used at concentrations up to

60% or even 80%.[1][2][7]

Q3: How does Diisostearyl Malate compare to other emollients like Castor Oil in terms of

performance and stability?

Diisostearyl malate is often considered a more stable alternative to castor oil in lipstick

formulations. It exhibits better oxidative stability, meaning it is less prone to becoming rancid

over time.[1] While both provide good pigment dispersion and gloss, diisostearyl malate can

offer a more luxurious, less greasy skin feel.

Q4: Can Diisostearyl Malate be used in cold-process formulations?

Yes, diisostearyl malate is a versatile ingredient that can be used in both hot and cold process

formulations, providing flexibility in manufacturing.[2]

Troubleshooting Guide
This guide addresses specific issues that may arise during the formulation of long-wear

makeup containing diisostearyl malate.

Issue 1: The final product feels too tacky or sticky on the skin.

Cause: A high concentration of diisostearyl malate, while beneficial for gloss and wear, can

sometimes impart a tacky feel. This can also be exacerbated by interactions with certain

polymers or other emollients in the formula.

Troubleshooting Strategies:
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Reduce the Concentration of Diisostearyl Malate: Systematically decrease the

percentage of diisostearyl malate in increments and evaluate the impact on tackiness

and playtime.

Incorporate Lighter Esters or Silicones: Blend diisostearyl malate with lighter, less tacky

emollients such as isononyl isononanoate or volatile silicones like cyclopentasiloxane. This

can help to reduce the overall tacky feel without significantly compromising wear.

Add Absorbent Powders: Incorporate micronized powders like silica, talc, or boron nitride

to absorb excess oil and reduce the feeling of tackiness on the skin.

Optimize the Wax and Oil Ratio: In stick formulations, adjusting the ratio of waxes to oils

can impact the final texture. Increasing the concentration of hard waxes like carnauba or

candelilla wax may help to create a less tacky film on the skin.

Issue 2: The makeup product shows poor playtime and transfers easily.

Cause: While diisostearyl malate can contribute to longevity, its emollient nature can

sometimes lead to increased transfer if not properly balanced with other ingredients.

Troubleshooting Strategies:

Incorporate Film-Forming Polymers: Add film-forming agents such as

trimethylsiloxysilicate, acrylates copolymers, or hydrogenated polycyclopentadiene to

create a more durable, transfer-resistant film on the skin. These polymers work

synergistically with emollients to lock in color.

Optimize the Concentration of Volatile Components: In liquid formulations, the evaporation

of volatile ingredients like isododecane or cyclopentasiloxane leaves behind a

concentrated film of pigments and non-volatile ingredients. Adjusting the ratio of volatile to

non-volatile components can significantly impact the wear time.

Select Appropriate Waxes: In stick products, the type and amount of wax are critical for

structure and longevity. A balanced blend of hard waxes (e.g., carnauba, candelilla) and

softer waxes (e.g., beeswax, microcrystalline wax) can improve the integrity of the lipstick

and its adherence to the lips.
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Improve Pigment Wetting and Dispersion: Ensure that pigments are thoroughly dispersed

in the oil phase. Poor pigment dispersion can lead to a weaker film and increased transfer.

Diisostearyl malate is an excellent pigment dispersant, but the manufacturing process

(e.g., milling time and intensity) is also crucial.

Issue 3: The lipstick formulation is exhibiting "sweating" or oil syneresis.

Cause: This occurs when the oil and wax components of the lipstick separate, leading to the

formation of oil droplets on the surface. This can be due to an imbalance in the oil and wax

phases or improper crystallization of the waxes.

Troubleshooting Strategies:

Optimize the Wax Blend: Use a combination of waxes with different melting points and

crystal structures to create a more stable crystalline network that can effectively trap the oil

phase.

Control the Cooling Rate: The rate at which the lipstick is cooled after being poured into

the mold can significantly affect its crystalline structure. Experiment with different cooling

temperatures and times to achieve a more stable product.

Incorporate Structuring Agents: Add ingredients like polyethylene or synthetic waxes to

help reinforce the wax matrix and prevent oil migration.

Ensure Ingredient Compatibility: Verify that all oil-phase ingredients are compatible and

soluble within each other at the formulation's storage temperatures.

Data Presentation
The following tables provide an overview of how varying the concentration of key ingredient

types in a long-wear lipstick formulation can impact its performance characteristics. These are

representative examples, and actual results will depend on the specific ingredients and

formulation chassis.

Table 1: Impact of Diisostearyl Malate Concentration on Lipstick Properties
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Diisostearyl
Malate (%)

Gloss Level
(Arbitrary
Units)

Tackiness
(Sensory
Panel Rating
1-5)

Playtime
(Hours)

Transfer
Resistance
(Weight
Transfer in
mg)

5 2 1.5 4 15

15 4 2.5 6 10

30 5 4.0 7 8

50 5 5.0 8 6

Table 2: Effect of Film Former Addition on a Lipstick Formulation Containing 15% Diisostearyl
Malate

Film Former (Type
and %)

Playtime (Hours)
Transfer
Resistance (Weight
Transfer in mg)

Flexibility of Film
(Sensory Panel
Rating 1-5)

None 6 10 4.5

5%

Trimethylsiloxysilicate
10 4 3.0

5% Acrylates

Copolymer
8 6 4.0

Experimental Protocols
Protocol 1: In-Vitro Evaluation of Lipstick Transfer Resistance

Objective: To quantify the amount of lipstick transferred from a substrate under controlled

pressure.

Materials and Equipment:

Artificial skin substrate (e.g., Vitro-Skin®)
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Drawdown bar or automated film applicator

Incubator set to 32°C (approximate skin temperature)

Texture Analyzer with a flat-head probe

White, absorbent paper (e.g., filter paper)

Analytical balance (readable to 0.1 mg)

Colorimeter

Methodology:

Cut the artificial skin substrate into uniform pieces.

Apply a consistent film of the lipstick formulation onto the substrate using a drawdown bar

(e.g., 50 µm thickness).

Allow the lipstick film to set for a predetermined time (e.g., 10 minutes) in an incubator at

32°C.

Measure the initial color of the applied lipstick using a colorimeter.

Pre-weigh a piece of the white, absorbent paper.

Place the paper on top of the lipstick-coated substrate.

Use the Texture Analyzer to apply a controlled force (e.g., 200g) for a specific duration

(e.g., 5 seconds) to simulate a "kiss."

Carefully remove the paper and weigh it again to determine the mass of the transferred

lipstick.

Measure the color of the transferred lipstick on the paper using a colorimeter.

Calculate the percentage of transfer based on the weight difference or the change in color

values.
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Protocol 2: In-Vivo Clinical Evaluation of Makeup Playtime

Objective: To assess the longevity of a makeup product on human subjects under real-world

or controlled conditions.

Materials and Equipment:

Test makeup product

Standardized cleansing products

High-resolution digital camera with standardized lighting

Chromameter or spectrophotometer for color measurement

Sebumeter® for measuring skin sebum levels

Corneometer® for measuring skin hydration

Trained clinical graders

Subject self-assessment questionnaires

Methodology:

Subject Recruitment: Recruit a panel of qualified subjects with appropriate skin types for

the product being tested.

Acclimatization: Have subjects acclimatize in a controlled environment (e.g., 22°C, 50%

relative humidity) for at least 30 minutes before product application.

Baseline Measurements:

Take baseline high-resolution photographs of the test area (e.g., lips, forearm).

Measure baseline skin parameters (color, sebum, hydration) at the test sites.

Product Application: A trained technician applies a standardized amount of the makeup

product to the designated test area.
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Evaluation Timepoints: Evaluate the product at predetermined timepoints (e.g., T0, T2h,

T4h, T8h).

Data Collection at Each Timepoint:

Instrumental Analysis: Repeat the photographic and instrumental measurements (color,

sebum, hydration).

Expert Grading: Trained graders assess the product for parameters such as color

intensity, coverage, smudging, fading, and overall appearance using a standardized

scale.

Subject Self-Assessment: Subjects complete a questionnaire about their perception of

the product's performance, including comfort, wear, and transfer.

Data Analysis: Statistically analyze the changes in instrumental measurements, expert

grading scores, and subject self-assessment ratings over time to determine the product's

playtime.
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Caption: In-Vitro Transfer Resistance Experimental Workflow.
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Caption: Key Factors Influencing Makeup Playtime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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